Cas no 25412-76-4 (4-methyl-3-nitrobenzene-1-carboximidamide)

• Product Name: 4-methyl-3-nitrobenzene-1-carboximidamide
• CAS No: 25412-76-4
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 2626084
• PubChem ID: 10352256
• Update Time: 2025-04-21

4-methyl-3-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitrobenzene-1-carboximidamide
• EN300-1849642
• DTXSID20438503
• 4-METHYL-3-NITRO-BENZAMIDINE
• 25412-76-4

• MDL： MFCD09745035
• Inchi： 1S/C8H9N3O2/c1-5-2-3-6(8(9)10)4-7(5)11(12)13/h2-4H,1H3,(H3,9,10)
• InChI Key： XVYCKSVUARSPGL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=N)N)C=CC=1C)=O

Computed Properties

• Exact Mass: 179.069476538Da
• Monoisotopic Mass: 179.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.7Ų